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Compound of Interest

Compound Name: 4-(Phenyl-d5)-3-buten-2-one

CAS No.: 56187-93-0

Cat. No.: B1140591

Get Quote

4-(Phenyl-d5)-3-buten-2-one, a deuterated analog of benzalacetone, represents a class of

isotopically labeled compounds of significant interest to the scientific community. As a

derivative of chalcone, it belongs to a scaffold known for a wide array of pharmacological

activities, including anti-inflammatory, anticancer, and antidiabetic properties.[1] The strategic

replacement of hydrogen with its stable, non-radioactive isotope, deuterium, offers a powerful

tool for researchers. This substitution can profoundly influence a molecule's metabolic fate due

to the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond is cleaved more

slowly than a carbon-hydrogen (C-H) bond by metabolic enzymes like aldehyde oxidase (AO).

Consequently, deuterated compounds such as 4-(Phenyl-d5)-3-buten-2-one are invaluable as

internal standards for mass spectrometry, as probes for elucidating reaction mechanisms, and

in the development of pharmaceuticals with improved pharmacokinetic profiles.[2]

This guide provides a comprehensive overview of a robust and widely adopted method for

synthesizing 4-(Phenyl-d5)-3-buten-2-one: the Claisen-Schmidt condensation. We will delve

into the mechanistic underpinnings of this reaction, provide a detailed, field-proven protocol,

and discuss the critical parameters that ensure a high-yield, high-purity synthesis.
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Retrosynthetic Analysis and Strategy
The synthesis of 4-(Phenyl-d5)-3-buten-2-one is most efficiently approached through a base-

catalyzed crossed aldol condensation, specifically the Claisen-Schmidt reaction. This reaction

joins two different carbonyl compounds: one that can form an enolate (the nucleophile) and one

that cannot, or is a more reactive electrophile.[3] Our target molecule can be disconnected at

the α,β-double bond, revealing its two primary precursors: Benzaldehyde-d5 and Acetone.

4-(Phenyl-d5)-3-buten-2-one

C=C bond disconnection
(Claisen-Schmidt Condensation)

Precursors

Benzaldehyde-d5
(Electrophile)

Acetone
(Nucleophile Precursor)
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This strategy is highly effective because benzaldehyde (and its deuterated analog) lacks α-

hydrogens and cannot self-condense.[4][5] Acetone, with its six α-hydrogens, readily forms a

nucleophilic enolate in the presence of a base.[6] The higher electrophilicity of the aldehyde

carbonyl compared to the ketone carbonyl ensures that the acetone enolate will preferentially

attack the benzaldehyde-d5.[3]

Core Synthesis: The Claisen-Schmidt Condensation
The Claisen-Schmidt condensation is a cornerstone of organic synthesis for forming α,β-

unsaturated ketones.[7][8] The reaction proceeds through a well-understood mechanism
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involving enolate formation, nucleophilic attack, and subsequent dehydration.

Mechanism of Action
Enolate Formation: A base, typically sodium hydroxide (NaOH), abstracts an acidic α-

hydrogen from acetone to form a resonance-stabilized enolate ion. This is the rate-

determining step.

Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of

benzaldehyde-d5, forming a deuterated β-alkoxide intermediate.

Protonation: The alkoxide is protonated by a solvent molecule (e.g., water or ethanol) to yield

a β-hydroxy ketone (aldol addition product).

Dehydration: Under the basic reaction conditions, this intermediate is readily dehydrated.

The base abstracts another α-hydrogen, forming an enolate which then eliminates a

hydroxide ion to yield the final, highly conjugated and stable product, 4-(Phenyl-d5)-3-
buten-2-one.[6][7] This dehydration step is thermodynamically driven by the formation of an

extended conjugated system involving the phenyl ring, the double bond, and the carbonyl

group.[5]
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Step 1: Enolate Formation

Step 2 & 3: Nucleophilic Attack & Protonation

Step 4: Dehydration

Acetone

Enolate

OH⁻

β-Hydroxy Ketone

1. Benzaldehyde-d5
2. H₂O

4-(Phenyl-d5)-3-buten-2-one

OH⁻, -H₂O

Click to download full resolution via product page

Experimental Protocol
This protocol is designed for the synthesis of the mono-adduct product. Controlling the

stoichiometry is critical to prevent the formation of the di-substituted byproduct, (1E, 4E)-1,5-

bis(phenyl-d5)penta-1,4-dien-3-one. Therefore, benzaldehyde-d5 is used as the limiting

reagent.

Materials and Reagents
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Reagent Formula
M.W. (
g/mol )

Amount
(mmol)

Mass/Vol
ume

Molar
Ratio

Source

Benzaldeh

yde-d5
C₆D₅CHO 111.15 10 1.11 g 1.0

Acetone
CH₃COCH

₃
58.08 20

1.16 g

(1.47 mL)
2.0

Standard

Reagent

Sodium

Hydroxide
NaOH 40.00 11 0.44 g 1.1

Standard

Reagent

Ethanol

(95%)
C₂H₅OH - - 20 mL Solvent

Standard

Reagent

Deionized

Water
H₂O - - 20 mL Solvent

Standard

Reagent

Step-by-Step Methodology
Preparation of Base Solution: In a 100 mL Erlenmeyer flask, dissolve sodium hydroxide (0.44

g, 11 mmol) in deionized water (20 mL). Once dissolved, add 95% ethanol (20 mL) and stir

to create a homogeneous solution. Cool the solution in an ice-water bath.

Preparation of Reactant Solution: In a separate 50 mL beaker, dissolve benzaldehyde-d5

(1.11 g, 10 mmol) in acetone (1.47 mL, 20 mmol).

Reaction Execution:

Place the flask containing the cooled NaOH solution on a magnetic stirrer.

Using a Pasteur pipette, add the benzaldehyde-d5/acetone solution dropwise to the

stirring base solution over approximately 10-15 minutes. It is crucial to maintain a low

temperature (0-5 °C) during the addition to control the reaction rate.

Scientist's Insight: A slow, controlled addition is key to maximizing the yield of the mono-

substituted product. Adding the reactants too quickly can lead to localized warming and an

increase in the formation of the di-substituted byproduct.
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Reaction Progression:

After the addition is complete, remove the flask from the ice bath and allow it to stir at

room temperature for 2-3 hours.

A yellow precipitate of the product will form during this time.[9] The reaction can be

monitored by Thin Layer Chromatography (TLC) using a 4:1 hexanes:ethyl acetate eluent.

Product Isolation:

Cool the reaction mixture in an ice bath for 15-20 minutes to ensure complete precipitation

of the product.

Collect the solid yellow crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with two portions of cold deionized water (2 x 15 mL) to remove any

residual NaOH and other water-soluble impurities.

Finally, wash with a small portion of cold 50% ethanol-water (5-10 mL) to remove

unreacted starting materials.

Purification:

The crude product is often of high purity. However, for analytical purposes, recrystallization

can be performed.

Transfer the solid to a clean Erlenmeyer flask and dissolve it in a minimum amount of hot

95% ethanol.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold

ethanol, and dry in a vacuum oven or desiccator.

Characterization
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The identity and purity of the synthesized 4-(Phenyl-d5)-3-buten-2-one should be confirmed

using standard analytical techniques:

¹H NMR: The spectrum should show signals corresponding to the vinylic protons and the

methyl protons. The characteristic signals for aromatic protons will be absent.

¹³C NMR: The spectrum will confirm the presence of the carbonyl carbon, the carbons of the

double bond, the methyl carbon, and the deuterated phenyl carbons (which will show

characteristic splitting due to C-D coupling).

Mass Spectrometry (MS): This is crucial for confirming successful deuteration. The molecular

ion peak should correspond to the mass of the deuterated product (C₁₀H₅D₅O, exact mass:

151.11 g/mol ), which is 5 mass units higher than the non-deuterated analog.

Melting Point: The melting point should be sharp and consistent with literature values for the

non-deuterated compound (approx. 40-42 °C), as deuterium substitution typically has a

minimal effect on melting point.

Conclusion
The Claisen-Schmidt condensation provides a reliable, scalable, and efficient pathway for the

synthesis of 4-(Phenyl-d5)-3-buten-2-one from commercially available or readily synthesized

starting materials. The key to a successful synthesis lies in the careful control of reaction

stoichiometry and temperature to favor the formation of the desired mono-condensation

product. The resulting isotopically labeled chalcone serves as a vital tool for researchers in

drug development and metabolic studies, enabling deeper insights into biological processes

and the creation of potentially more robust therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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